Cas no 69536-83-0 (L-Arginine,N-acetyl-L-phenylalanyl-, ethyl ester (9CI))

• Product Name: L-Arginine,N-acetyl-L-phenylalanyl-, ethyl ester (9CI)
• CAS No: 69536-83-0
• MF: C₁₉H₂₉N₅O₄
• MW: 391.46466422081
• CID: 514611
• PubChem ID: 194320
• Update Time: 2025-04-19

L-Arginine,N-acetyl-L-phenylalanyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Arginine,N-acetyl-L-phenylalanyl-, ethyl ester (9CI)
• Ac-Phe-Arg-OEt
• N-acetylphenylalanylarginine ethyl ester
• 69536-83-0
• ethyl (2S)-2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoate
• L-Arginine, N2-(N-acetyl-L-phenylalanyl)-, ethyl ester
• N-(5-Carbamimidamido-1-ethoxy-1-oxopentan-2-yl)-2-[(1-hydroxyethylidene)amino]-3-phenylpropanimidic acid
• OYCLWYIGLJFSMM-HOTGVXAUSA-N
• Ac-Phe-Arg OEt
• acetyl-phenylalanyl-arginine ethyl ester
• DTXSID40989507
• SCHEMBL11289073

• Inchi： 1S/C19H29N5O4/c1-3-28-18(27)15(10-7-11-22-19(20)21)24-17(26)16(23-13(2)25)12-14-8-5-4-6-9-14/h4-6,8-9,15-16H,3,7,10-12H2,1-2H3,(H,23,25)(H,24,26)(H4,20,21,22)/t15-,16-/m0/s1
• InChI Key： OYCLWYIGLJFSMM-HOTGVXAUSA-N
• SMILES： O(CC)C([C@H](CCC/N=C(\N)/N)NC([C@H](CC1C=CC=CC=1)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 391.22217
• Monoisotopic Mass: 391.22195442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 148.9